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Compound of Interest

Compound Name: IACS-8968 S-enantiomer

Cat. No.: B2832099 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

IACS-8968 S-enantiomer, a dual inhibitor of indoleamine 2,3-dioxygenase (IDO) and

tryptophan 2,3-dioxygenase (TDO). The following procedures are designed to guide

researchers, scientists, and drug development professionals in handling and disposing of this

compound in a safe and compliant manner. Adherence to these guidelines, in conjunction with

institutional and local regulations, is paramount for ensuring laboratory safety and

environmental protection.

Chemical and Physical Properties
A summary of the known properties of IACS-8968 S-enantiomer is presented below. This

information is critical for making informed decisions regarding its handling and disposal.

Property Data

Physical State Solid (Powder)

Storage (Solid) -20°C for long-term (months to years)

Storage (In Solvent)
-80°C for up to 6 months; -20°C for up to 1

month

Intended Use For research use only
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The proper disposal of IACS-8968 S-enantiomer is dependent on its physical state (solid or in

solution) and the nature of any associated materials (e.g., contaminated labware). The

following step-by-step procedures are based on general best practices for laboratory chemical

waste management.

It is imperative to consult your institution's Environmental Health and Safety (EHS) office for

specific disposal protocols and to ensure compliance with all local and federal regulations.

Containerization:

Place unadulterated, solid IACS-8968 S-enantiomer waste into a clearly labeled, sealed,

and chemically compatible container.

If possible, use the original container, ensuring the manufacturer's label is intact.[1]

For other containers, use a hazardous waste label provided by your institution's EHS

office.

Labeling:

The label must clearly state "Hazardous Waste" and include the full chemical name:

"IACS-8968 S-enantiomer".

Indicate the approximate quantity of the waste.

Include the date when the waste was first added to the container.

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is secure and away from incompatible materials.

Disposal Request:

Once the container is full or ready for disposal, submit a hazardous waste pickup request

to your institution's EHS office.[2][3]
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Solutions containing IACS-8968 S-enantiomer should be treated as hazardous chemical

waste. Under no circumstances should this waste be poured down the drain.[2]

Waste Segregation:

Collect liquid waste containing IACS-8968 S-enantiomer in a dedicated, leak-proof, and

chemically compatible container.[4]

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines. For example, separate halogenated and non-halogenated

solvent wastes.[5]

Container and Labeling:

Use a container appropriate for liquid hazardous waste, such as a carboy.

Label the container with "Hazardous Waste" and list all chemical constituents, including

solvents and the estimated concentration of IACS-8968 S-enantiomer.

Clearly indicate the date of initial waste accumulation.

Storage:

Store the liquid waste container in a secondary containment bin to prevent spills.[4]

Keep the container sealed when not in use.

Disposal Request:

When the container is approximately 75% full, or as per your institution's guidelines,

request a hazardous waste pickup from your EHS office.[1]

Solid Contaminated Waste (e.g., gloves, weigh boats, pipette tips):

Collect grossly contaminated solid labware in a designated, lined container.[1]

This waste should be labeled as "Hazardous Waste" with the name of the contaminating

chemical (IACS-8968 S-enantiomer).
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Request disposal through your EHS office.

Sharps (e.g., needles, razor blades):

Dispose of chemically contaminated sharps in a designated, puncture-resistant sharps

container labeled "Chemical Contaminated Sharps – DO NOT AUTOCLAVE".[2]

Glassware:

Whenever feasible, decontaminate glassware by rinsing with a suitable solvent.

Collect the solvent rinse as liquid hazardous waste.

After thorough decontamination, the glassware may be disposed of in a designated glass

waste container. Consult your EHS for specific decontamination and disposal verification

procedures.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of IACS-
8968 S-enantiomer.
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IACS-8968 S-enantiomer Disposal Workflow
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Caption: Disposal workflow for IACS-8968 S-enantiomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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